Cas no 2229328-58-7 (3-(5-chloropyridin-2-yl)-3,3-difluoropropanoic acid)

• Product Name: 3-(5-chloropyridin-2-yl)-3,3-difluoropropanoic acid
• CAS No: 2229328-58-7
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 6092729
• PubChem ID: 165678856
• Update Time: 2025-06-08

3-(5-chloropyridin-2-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloropyridin-2-yl)-3,3-difluoropropanoic acid
• 2229328-58-7
• EN300-1940172

• Inchi： 1S/C8H6ClF2NO2/c9-5-1-2-6(12-4-5)8(10,11)3-7(13)14/h1-2,4H,3H2,(H,13,14)
• InChI Key： RYSMHVWXYMDFDT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 221.0055125g/mol
• Monoisotopic Mass: 221.0055125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(5-chloropyridin-2-yl)-3,3-difluoropropanoic acid

Research Brief on 3-(5-chloropyridin-2-yl)-3,3-difluoropropanoic acid (CAS: 2229328-58-7): Recent Advances and Applications

3-(5-chloropyridin-2-yl)-3,3-difluoropropanoic acid (CAS: 2229328-58-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and agrochemicals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanistic insights, and emerging applications in drug discovery.

One of the most notable advancements in the study of 3-(5-chloropyridin-2-yl)-3,3-difluoropropanoic acid is its application in the design of small-molecule inhibitors targeting specific enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the synthesis of potent inhibitors of dihydroorotate dehydrogenase (DHODH), a critical enzyme in the pyrimidine biosynthesis pathway. The study highlighted that the difluoropropanoic acid moiety enhances binding affinity and metabolic stability, making it a promising scaffold for antiviral and anticancer drug development.

In addition to its pharmaceutical applications, recent research has also investigated the agrochemical potential of this compound. A patent filed in 2024 by a leading agrochemical company disclosed its use as a key intermediate in the synthesis of novel herbicides. The presence of the 5-chloropyridin-2-yl group and the difluoropropanoic acid side chain was found to confer selective herbicidal activity against broadleaf weeds, with minimal toxicity to crops. This discovery opens new avenues for sustainable agriculture and crop protection strategies.

From a synthetic chemistry perspective, advancements in the scalable production of 3-(5-chloropyridin-2-yl)-3,3-difluoropropanoic acid have been reported. A recent Organic Process Research & Development article (2024) detailed an optimized catalytic process that significantly improves yield and reduces environmental impact. The use of palladium-catalyzed cross-coupling reactions and flow chemistry techniques has enabled the efficient synthesis of this compound on a multi-kilogram scale, addressing previous challenges related to cost and scalability.

Ongoing research is also exploring the broader biological activities of derivatives of this compound. Preliminary in vitro studies suggest that certain analogs exhibit promising activity against bacterial pathogens, including multidrug-resistant strains. These findings, though still in early stages, underscore the versatility of 3-(5-chloropyridin-2-yl)-3,3-difluoropropanoic acid as a building block for diverse therapeutic applications. Future directions may include structural optimization to enhance pharmacokinetic properties and further mechanistic studies to elucidate its interactions with biological targets.

In conclusion, 3-(5-chloropyridin-2-yl)-3,3-difluoropropanoic acid (CAS: 2229328-58-7) represents a compound of growing importance in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, driven by its unique structural features and functional versatility. Continued research and innovation in this area are expected to yield further breakthroughs, solidifying its role as a valuable tool in addressing global health and agricultural challenges.